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Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-
dichloro-1-iodobenzene in organic solvents. 2,4-Dichloro-1-iodobenzene (CAS No. 29898-
32-6) is a halogenated aromatic compound utilized as an intermediate in the synthesis of
pharmaceuticals and other fine chemicals.[1] A thorough understanding of its solubility is crucial
for reaction kinetics, purification processes, and formulation development. This document
summarizes the available physical and chemical properties, presents a detailed experimental
protocol for determining solubility, and provides a visual representation of the experimental
workflow. While specific quantitative solubility data is not readily available in the public domain,
this guide equips researchers with the methodology to generate this critical data in-house.

Introduction

2,4-Dichloro-1-iodobenzene is a colorless to light yellow or brown liquid with a molecular
weight of 272.90 g/mol .[2][3] Its chemical structure, featuring a benzene ring substituted with
two chlorine atoms and one iodine atom, renders it moderately soluble in organic solvents and
less soluble in water.[1] The precise quantification of its solubility in various organic media is
essential for optimizing its use in synthetic chemistry and pharmaceutical development.

Physicochemical Properties
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A summary of the key physicochemical properties of 2,4-dichloro-1-iodobenzene is presented
in Table 1.

Table 1: Physicochemical Properties of 2,4-Dichloro-1-iodobenzene

Property Value Reference
CAS Number 29898-32-6 [2]
Molecular Formula CeHsCl2l [1]
Molecular Weight 272.90 g/mol [2][3]
Appearance (-Jok-)rless to light yellow/brown Be
liquid

Density 2.01 g/mL at 25 °C [3]

Boiling Point 262-263 °C [3]

Melting Point 97-100 °C [4]

N Moderately soluble in organic
General Solubility ) [1]
solvents, less soluble in water.

Solubility in Organic Solvents

Despite extensive literature searches, specific quantitative solubility data for 2,4-dichloro-1-
iodobenzene in common organic solvents is not publicly available. The following table is
provided as a template for researchers to populate with experimentally determined values. A
detailed protocol for this determination is provided in Section 4.

Table 2: Solubility of 2,4-Dichloro-1-iodobenzene in Common Organic Solvents at 25 °C
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Solvent Solubility ( g/100 mL) Molar Solubility (mol/L)
Methanol Data not available Data not available
Ethanol Data not available Data not available
Acetone Data not available Data not available

Dichloromethane

Data not available

Data not available

Chloroform

Data not available

Data not available

Ethyl Acetate

Data not available

Data not available

Toluene

Data not available

Data not available

Hexane

Data not available

Data not available

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the determination of the solubility of 2,4-dichloro-1-
iodobenzene, a liquid, in an organic solvent using the isothermal equilibrium and gravimetric
analysis method.

Materials and Equipment

e 2,4-Dichloro-1-iodobenzene (solute)

e Selected organic solvent (e.g., ethanol, acetone, hexane)
e Analytical balance (+ 0.0001 g)

e Thermostatic shaker or water bath

o Calibrated volumetric flasks (e.g., 10 mL, 25 mL)

o Glass vials with screw caps

o Syringe filters (0.45 um, solvent-compatible)

e Pipettes and syringes
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» Evaporating dishes or pre-weighed vials

e Drying oven or vacuum desiccator

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of 2,4-dichloro-1-iodobenzene to a known volume of the selected
organic solvent in a glass vial. The presence of a separate, undissolved phase of the
solute should be visible.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

o Sample Withdrawal and Filtration:

o After the equilibration period, allow the vial to stand undisturbed in the thermostatic bath
for at least 2 hours to allow the undissolved solute to settle.

o Carefully withdraw a known volume (e.g., 5 mL) of the supernatant (the clear, saturated
solution) using a calibrated pipette.

o Immediately filter the withdrawn aliquot using a syringe filter to remove any suspended
microdroplets of the undissolved solute.

o Gravimetric Analysis:
o Transfer the filtered, saturated solution to a pre-weighed evaporating dish or vial.

o Accurately weigh the dish/vial containing the solution.
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o Evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher
boiling point solvents, a rotary evaporator may be used.

o Once the majority of the solvent has been removed, place the dish/vial in a drying oven at
a temperature below the boiling point of 2,4-dichloro-1-iodobenzene or in a vacuum

desiccator until a constant weight is achieved.

o Accurately weigh the dish/vial containing the dried solute residue.

Data Calculation

o Mass of the solute: (Weight of dish/vial with residue) - (Weight of empty dish/vial)
e Volume of the solvent: The volume of the aliquot of the saturated solution taken.
e Solubility ( g/100 mL): (Mass of solute / Volume of solvent) x 100

e Molar Solubility (mol/L): (Mass of solute / Molecular weight of solute) / (Volume of solvent in
L)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the
solubility of 2,4-dichloro-1-iodobenzene.
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Workflow for Solubility Determination

Preparation of Saturated Solution

Add excess 2,4-dichloro-1-iodobenzene to a known volume of solvent

;

Equilibrate in a thermostatic shaker (e.g., 24-48h at 25°C)

Sampling and Filtration

Allow undissolved solute to settle

:

Withdraw a known volume of the supernatant

:

Filter the aliquot through a 0.45 pm syringe filter

Gravimetric Analysis

Transfer filtered solution to a pre-weighed dish

:

Evaporate the solvent

;

Dry the residue to a constant weight

;

Weigh the residue

Data Calculation

Calculate Solubility (g/200 mL and mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2,4-dichloro-1-iodobenzene.
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Conclusion

This technical guide serves as a foundational resource for researchers working with 2,4-
dichloro-1-iodobenzene. While published quantitative solubility data is currently lacking, the
provided experimental protocol offers a robust method for its determination. The generation
and dissemination of such data would be of significant value to the scientific community,
particularly in the fields of synthetic chemistry and pharmaceutical sciences. It is recommended
that solubility be determined across a range of temperatures to fully characterize the
thermodynamic properties of this compound in various solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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